Ethanesulfonamide, 2-(diethylamino)-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-

• IUPAC Name: 2-(diethylamino)-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanesulfonamide
• InChI: InChI=1S/C18H31BN2O4S/c1-7-21(8-2)13-14-26(22,23)20-16-11-9-15(10-12-16)19-24-17(3,4)18(5,6)25-19/h9-12,20H,7-8,13-14H2,1-6H3
• InChI Key: HBHRVBSRQUCWAJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)NS(=O)(=O)CCN(CC)CC
• Molecular Formula: C18H31BN2O4S
• DSSTOX Substance ID: DTXSID801121029
• Molecular Weight: 382.3 g/mol
• CAS RN: 756520-46-4

Description

Ethanesulfonamide, 2-(diethylamino)-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- is a useful research compound. Its molecular formula is C18H31BN2O4S and its molecular weight is 382.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds like methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate highlight the methodological advancements in organic synthesis involving boronate ester groups. Through a series of substitution reactions, these compounds were confirmed by spectroscopic methods such as FTIR, 1H and 13C NMR, and mass spectrometry. Single-crystal X-ray diffraction further validated their crystal structures, providing insights into their conformational stability and potential applications in medicinal chemistry and material sciences (Huang et al., 2021).

Boron-Containing Compounds in Drug Design

Research on boron-containing compounds, such as the synthesis of boronate-substituted stilbenes, opens new avenues in drug design, particularly as lipogenic inhibitors. These compounds, by integrating boron into their molecular structure, exhibit potential therapeutic effects by modulating lipid biosynthesis pathways, showcasing the role of boron chemistry in the development of novel pharmacological agents (Das et al., 2011).

Synthesis routes and methods

Procedure details

To a solution of ethenesulfonic acid [4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-amide (0.500 g, 1.6 mmol) in methanol (5 mL) was added diethylamine (0.707 g, 4.0 mmol) in methanol (5 mL), and the reaction was stirred at room temperature and monitored by TLC (1:1 Ethyl acetate:hexanes). After 2 hr the reaction was concentrated in vacuum and the residue partitioned between ethyl acetate (50 mL) and water (50 mL). The ethyl acetate was then washed with 50% brine (1×50 mL), dried over anhydrous sodium sulfate, filtered and concentrated in vacuum. Crude product was purified using a 10 g prepacked silica gel column, eluting with 1:1 ethyl acetate:dichloromethane to provide 2-diethylamino-ethanesulfonic acid [4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-amide as a white solid (0.346 g, 0.90 mmol, 56%). 1H NMR (CDCl3, 300 MHz) δ 7.78 (d, J=6.65, 2H) 7.15 (d, J=6.66, 2H), 3.20 (m, 2H), 3.0 (m, 2H), 2.55 (q, J=7.15, 7.16 4H), 1.34 (s, 12H), 1.05 (t, J=7.19, 6H).